3,5-Dichloropyridazin-4-amine

Specification

• CAS No.: 53180-76-0
• Molecular Formula: C4H3Cl2N3
• Molecular Weight: 163.99 g/mol
• IUPAC Name: 3,5-dichloropyridazin-4-amine
• Standard InChI: InChI=1S/C4H3Cl2N3/c5-2-1-8-9-4(6)3(2)7/h1H,(H2,7,8)
• Standard InChI Key: RPFJGTZUJUOCCL-UHFFFAOYSA-N
• SMILES: C1=C(C(=C(N=N1)Cl)N)Cl
• Canonical SMILES: C1=C(C(=C(N=N1)Cl)N)Cl

Introduction

3,5-Dichloropyridazin-4-amine is a chemical compound with the molecular formula C₄H₃Cl₂N₃ and a molecular weight of 163.99 g/mol. It belongs to the pyridazine class of compounds, which are known for their diverse applications in organic synthesis and medicinal chemistry. This compound is particularly noted for its reactivity and potential uses in various chemical reactions.

Safety Information

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).

• Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Analytical Techniques

For the analysis of 3,5-Dichloropyridazin-4-amine, techniques such as NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid Chromatography), and LC-MS (Liquid Chromatography-Mass Spectrometry) can be employed. These methods help in identifying the compound's purity and structure.

4,6-Dichloropyridazin-3-amine

• Molecular Formula: C₄H₃Cl₂N₃

• Molecular Weight: 163.99 g/mol

• CAS Number: 1161847-28-4.

Both compounds have similar molecular weights and formulas but differ in the position of the amino group and chlorine atoms on the pyridazine ring.

4-Amino-3,5-dichloropyridine

• Molecular Formula: C₅H₄Cl₂N₂

• Molecular Weight: 163.00 g/mol.

This compound is a pyridine derivative with a similar molecular weight but differs in the ring structure (pyridine vs. pyridazine) and the position of the amino group.

Data Table: Comparison of 3,5-Dichloropyridazin-4-amine with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3,5-Dichloropyridazin-4-amine	C₄H₃Cl₂N₃	163.99	53180-76-0
4,6-Dichloropyridazin-3-amine	C₄H₃Cl₂N₃	163.99	1161847-28-4
4-Amino-3,5-dichloropyridine	C₅H₄Cl₂N₂	163.00	Not specified